Cas no 211244-82-5 (8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one)

• Product Name: 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one
• CAS No: 211244-82-5
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• MDL: MFCD12407993
• CID: 1402350
• PubChem ID: 10560946
• Update Time: 2025-10-19

8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one Chemical and Physical Properties

Names and Identifiers

• 8-ethyl-2-methylsulfanylpyrido[2,3-d]pyrimidin-7-one
• FT-0656465
• A815147
• 8-ethyl-2-methylsulfanyl-pyrido[2,3-d]pyrimidin-7-one
• 8-ethyl-2-(methylthio)-7-pyrido[2,3-d]pyrimidinone
• 8-ethyl-2-methanesulfanyl-8H-pyrido[2,3-d]pyrimidin-7-one
• S14-0381
• SureCN5264346
• 8-ETHYL-2-(METHYLTHIO)PYRIDO[2,3-D]PYRIMIDIN-7(8H)-ONE
• 8-Ethyl-2-methanethio-8H-pyrido[2,3-d]pyrimidin-7-one
• Pyrido[2,3-d]pyrimidin-7(8H)-one, 8-ethyl-2-(methylthio)-
• 8-Ethyl-2-(methylsulfanyl)pyrido[2,3-d]pyrimidin-7(8H)-one
• PD129733
• CS-14869
• MFCD12407993
• SCHEMBL5264346
• DTXSID30441760
• DB-318439
• 8-ETHYL-2-(METHYLSULFANYL)PYRIDO[2,3-D]PYRIMIDIN-7-ONE
• 211244-82-5
• CS-M2988
• AKOS015918843
• 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one

• MDL： MFCD12407993
• Inchi： 1S/C10H11N3OS/c1-3-13-8(14)5-4-7-6-11-10(15-2)12-9(7)13/h4-6H,3H2,1-2H3
• InChI Key： RNYUFDKLBWLNCR-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C2C=CC(N(CC)C2=N1)=O

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one

Professional Introduction to Compound with CAS No. 211244-82-5 and Product Name: 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one

The compound identified by the CAS number 211244-82-5 and the product name 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one represents a significant area of interest in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrido[2,3-d]pyrimidine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. Pyrido[2,3-d]pyrimidines are known for their potential in drug discovery, particularly in the development of agents targeting various diseases, including cancer and infectious disorders.

The structural motif of 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of an ethyl group at the 8-position and a methylthio group at the 2-position introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. This particular arrangement has been explored in recent studies for its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular signaling pathways.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing pyrido[2,3-d]pyrimidine derivatives to enhance their pharmacological profiles. The compound in question has been investigated for its ability to inhibit specific enzymes involved in tumor progression. Studies have demonstrated that modifications at the 2- and 8-positions can significantly influence the binding affinity and selectivity of these derivatives toward target proteins. The methylthio substituent, in particular, has been shown to enhance solubility while maintaining potent activity against relevant biological targets.

In vitro studies have revealed promising results regarding the antimicrobial properties of 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one. Researchers have observed significant inhibition of bacterial growth when tested against several Gram-positive and Gram-negative strains. This activity is attributed to the compound's ability to disrupt essential bacterial metabolic pathways. The structural features of this compound allow it to interact with bacterial enzymes in a manner that impairs their function, leading to cell death or growth inhibition.

The pharmacokinetic properties of 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one have also been thoroughly examined. Initial pharmacokinetic studies indicate that the compound exhibits moderate oral bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. Additionally, preliminary toxicology assessments have shown no significant adverse effects at tested doses, further supporting its suitability for further development.

One of the most exciting aspects of this compound is its potential application in combination therapy. The ability to design molecules that can act synergistically with existing drugs has become a cornerstone of modern oncology research. 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one has been tested in combination with other chemotherapeutic agents, demonstrating enhanced efficacy in preclinical models. This synergistic effect is likely due to its mechanism of action targeting different pathways involved in cancer cell survival and proliferation.

The synthesis of 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one presents an interesting challenge for organic chemists due to its complex heterocyclic structure. Researchers have developed multi-step synthetic routes that involve cyclization reactions followed by functional group transformations. These synthetic strategies not only highlight the versatility of modern organic chemistry techniques but also provide valuable insights into the structural optimization of similar compounds.

The future directions for research on 8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one include further exploration of its mechanism of action at a molecular level. Understanding how this compound interacts with its biological targets will provide critical information for designing more effective derivatives. Additionally, preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated.

In conclusion,8-Ethyl-2-(methylthio)pyrido[2,3-d]pyrimidin-7(8H)-one (CAS No. 211244-82-5) represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activity. Its potential as an antimicrobial agent and kinase inhibitor underscores its significance in pharmaceutical research. As ongoing studies continue to uncover new applications and optimize its pharmacological properties,this compound is poised to make significant contributions to medicine.